Cas no 90632-29-4 (1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester)

• Product Name: 1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester
• CAS No: 90632-29-4
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 749759
• PubChem ID: 70517738
• Update Time: 2025-04-19

1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester
• methyl 5-(3-nitropyrazol-1-yl)pentanoate
• 90632-29-4
• DTXSID70742228
• SCHEMBL11118808
• Methyl 5-(3-nitro-1H-pyrazol-1-yl)pentanoate

• Inchi： 1S/C9H13N3O4/c1-16-9(13)4-2-3-6-11-7-5-8(10-11)12(14)15/h5,7H,2-4,6H2,1H3
• InChI Key： NJNLCKFGOPPBEX-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.9Ų